Cas no 91241-12-2 (Phosphorictriamide, N,N,N',N'-tetramethyl-N''-[tris(dimethylamino)phosphoranylidene]-)

Phosphorictriamide, N,N,N',N'-tetramethyl-N''-[tris(dimethylamino)phosphoranylidene]- is a highly specialized organophosphorus compound characterized by its unique phosphoranylidene structure. This reagent is valued for its role as a versatile intermediate in organic synthesis, particularly in the formation of phosphorus-nitrogen bonds. Its sterically hindered tris(dimethylamino) substituents enhance stability while maintaining reactivity, making it suitable for selective transformations. The compound is particularly useful in nucleophilic catalysis and as a precursor for phosphorus-containing ligands in coordination chemistry. Its well-defined molecular structure ensures predictable reactivity, facilitating applications in advanced material science and pharmaceutical research. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

Phosphorictriamide, N,N,N',N'-tetramethyl-N''-[tris(dimethylamino)phosphoranylidene]- structure

91241-12-2 structure

Product Name:Phosphorictriamide, N,N,N',N'-tetramethyl-N''-[tris(dimethylamino)phosphoranylidene]-

CAS No:91241-12-2

MF:C₁₀H₃₀N₆OP₂

MW:312.332322597504

CID:802793

PubChem ID:4166265

Update Time:2025-05-27

Phosphorictriamide, N,N,N',N'-tetramethyl-N''-[tris(dimethylamino)phosphoranylidene]- Chemical and Physical Properties

Names and Identifiers

- Phosphorictriamide, N,N,N',N'-tetramethyl-N''-[tris(dimethylamino)phosphoranylidene]-
- N,N,N,N-Tetramethyl-N-[Tris(Dimethylamino)Phosphoranylidene]Phosphoric Triamide
- N-[bis(dimethylamino)phosphorylimino-bis(dimethylamino)-λ<sup>5</sup>-phosphanyl]-N-methylmethanamine
- I05-3356
- PDPO
- Tris-dimethylamino-phosphornitrido-phosphoryl-bis-dimethylamid
- 1,1,3,3,3-Pentakis(dimethylamino)-1λ5,3λ5-diphosphazene 1-oxide
- SCHEMBL14883341
- 1,1,3,3,3-Pentakis(dimethylamino)-1 5,3 5-diphosphazene 1-oxide
- AKOS015895012
- N-[Bis(dimethylamino)phosphorylimino-bis(dimethylamino)-lambda5-phosphanyl]-N-methylmethanamine
- 1,1,3,3,3-Pentakis(dimethylamino)-1lambda5,3lambda5-diphosphazene 1-oxide, 98%
- 91241-12-2
- N,N,N,N-TETRAMETHYL-N-[TRIS(DIMETHYLAMINO)PHOSPHORANYLIDENE]PHOSPHORICTRIAMIDE
- N,N,N',N'-Tetramethyl-N''-[tris(dimethylamino)phosphoranylidene]phosphoric triamide
- DTXSID70400159
- Inchi： 1S/C10H30N6OP2/c1-12(2)18(13(3)4,14(5)6)11-19(17,15(7)8)16(9)10/h1-10H3
- InChI Key： RVZIHXHEDQCEED-UHFFFAOYSA-N
- SMILES： P(=NP(N(C)C)(N(C)C)=O)(N(C)C)(N(C)C)N(C)C

Computed Properties

Exact Mass: 312.19600
Monoisotopic Mass: 312.19563360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7
Topological Polar Surface Area: 45.6Å²

Experimental Properties

Color/Form: Colorless viscous liquid
Density: 1.07 g/mL at 25 °C(lit.)
Boiling Point: 348 °C(lit.)
Flash Point: 211 °F
Refractive Index: n20/D 1.495(lit.)
PSA: 65.25000
LogP: 1.84870

Phosphorictriamide, N,N,N',N'-tetramethyl-N''-[tris(dimethylamino)phosphoranylidene]- Security Information

Hazardous Material transportation number：UN 3267 8/PG 2
WGK Germany：3
Hazard Category Code： 34-37
Safety Instruction： S26; S36/37/39; S45
FLUKA BRAND F CODES：3-10
Hazardous Material Identification：
Risk Phrases：R34

Phosphorictriamide, N,N,N',N'-tetramethyl-N''-[tris(dimethylamino)phosphoranylidene]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04679-1g	Phosphorictriamide, N,N,N',N'-tetramethyl-N''-[tris(dimethylamino)phosphoranylidene]-	91241-12-2	1g	¥1598.0	2021-09-03
SHENG KE LU SI SHENG WU JI SHU	sc-224866-1 g	1,1,3,3,3-Pentakis(dimethylamino)-1 5,3 5-diphosphazene 1-oxide,	91241-12-2	1g	￥820.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-224866-1g	1,1,3,3,3-Pentakis(dimethylamino)-1 5,3 5-diphosphazene 1-oxide,	91241-12-2	1g	￥820.00	2023-09-05